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Compound of Interest

Compound Name: Voriconazole EP impurity D-d3

Cat. No.: B12423115 Get Quote

Essential Safety and Handling Guide for
Voriconazole EP Impurity D-d3
Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of

Voriconazole EP Impurity D-d3. The following procedures are based on safety data for the

closely related compound, Voriconazole-d3, and established guidelines for managing cytotoxic

and hazardous pharmaceutical compounds, in the absence of a specific Safety Data Sheet

(SDS) for Voriconazole EP Impurity D-d3.

Hazard Identification and Classification
Voriconazole-d3 is classified with significant health hazards. Given the structural similarity,

Voriconazole EP Impurity D-d3 should be handled as a substance with the potential for

similar toxicological effects.
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Hazard Class GHS Classification Description

Acute Toxicity (Oral) Category 3 Toxic if swallowed.

Carcinogenicity Category 2 Suspected of causing cancer.

Reproductive Toxicity Category 2
Suspected of damaging fertility

or the unborn child.

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

May cause damage to the liver

through prolonged or repeated

oral exposure.

Aquatic Hazard (Acute) Category 1 Very toxic to aquatic life.

Aquatic Hazard (Long-term) Category 1
Very toxic to aquatic life with

long lasting effects.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

hazardous material.[1] The following table outlines the minimum required PPE for handling

Voriconazole EP Impurity D-d3.
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PPE Category Specification Rationale and Usage

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978 tested).

To prevent skin contact and

absorption. Change gloves

immediately if contaminated,

torn, or every 3.5 hours during

continuous use.[2]

Gown

Disposable, lint-free, low-

permeability fabric gown with

long sleeves, tight-fitting cuffs,

and a back closure.[2]

Protects skin and clothing from

contamination. Must be

changed immediately after a

spill or contamination.[2]

Eye & Face Protection

Full-face shield or safety

goggles worn with a fluid-

resistant surgical mask.[2][3]

To protect against splashes,

aerosols, and airborne

particles. A full face shield is

preferred when there is a risk

of splashing.[2]

Respiratory Protection
A fit-tested NIOSH-certified

N95 or N100 respirator.[2]

Required when there is a risk

of generating and inhaling

airborne powders or aerosols,

such as when weighing or

reconstituting the compound.

[2]

Shoe Covers
Disposable, slip-resistant shoe

covers.

To prevent the spread of

contamination outside of the

designated handling area.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling Voriconazole EP Impurity D-d3
in a laboratory setting.

1. Preparation and Designated Area:

All handling of the solid compound must be conducted within a certified Class II Biological

Safety Cabinet (BSC) or a containment ventilated enclosure (CVE) to minimize inhalation
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exposure.[1]

Designate a specific area for handling and clearly label it with "Hazardous Compound

Handling Area."

Ensure a spill kit appropriate for cytotoxic drugs is readily accessible.

2. Donning PPE:

Don PPE in the following order: shoe covers, inner gloves, gown, outer gloves (over the

gown cuff), face mask, and eye protection/face shield.

3. Compound Handling (Weighing and Reconstitution):

When handling the solid powder, use techniques that minimize dust generation.[4]

If transferring powder, do so carefully within the containment unit.

For reconstitution, slowly add the solvent to the vial containing the solid to avoid splashing.

All contaminated labware (e.g., vials, pipette tips) must be treated as hazardous waste.[5]

4. Doffing PPE:

Remove PPE in a manner that prevents self-contamination.

Remove outer gloves first, followed by the gown.

Remove shoe covers, eye protection, and mask.

Remove inner gloves last.

Wash hands thoroughly with soap and water after removing all PPE.[4]

Disposal Plan
All waste generated from handling Voriconazole EP Impurity D-d3 is considered hazardous

pharmaceutical waste and must be disposed of accordingly.
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Waste Stream Container Requirements Disposal Procedure

Solid Waste

Puncture-resistant, leak-proof

container clearly labeled

"Hazardous Waste" and with

the full chemical name.[5]

All contaminated solids

(gloves, gowns, vials, pipette

tips, etc.) must be placed in the

designated hazardous waste

container.[5]

Liquid Waste
Compatible, sealed, and

clearly labeled container.[5]

Solutions containing

Voriconazole EP Impurity D-d3

must be collected in a

designated hazardous liquid

waste container. Do not

dispose of down the drain.[5]

Final Disposal

All waste must be segregated

from non-hazardous trash and

other chemical waste streams.

[5]

The primary and

recommended method for

disposal is incineration by a

licensed hazardous waste

management company.[5]

Emergency Procedures: Spills
In the event of a spill, prompt and safe cleanup is crucial.

Secure the Area: Immediately alert others and restrict access to the spill area.[3]

Don PPE: Wear full PPE as described above, including respiratory protection.[3][6]

Containment:

For solid spills: Gently cover the spill with absorbent pads from a cytotoxic spill kit to avoid

raising dust.[7]

For liquid spills: Use absorbent materials to contain the spill.[3]

Cleanup:
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Carefully collect all contaminated materials and place them in the hazardous waste

container.[3]

Clean the spill area thoroughly with an appropriate decontaminating solution (e.g.,

detergent and water), followed by a rinse.[3]

Reporting: Report the spill to the laboratory supervisor or safety officer.

Workflow for Handling Voriconazole EP Impurity D-
d3
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Caption: Workflow for safe handling and disposal of Voriconazole EP Impurity D-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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